Cas no 179406-59-8 (5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-, ethyl ester
• CAS No: 179406-59-8
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 1369208
• Update Time: 2024-08-16

5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2,6-dimethylphenyl)-, ethyl ester

• Inchi： 1S/C14H15NO3/c1-4-17-14(16)12-8-11(15-18-12)13-9(2)6-5-7-10(13)3/h5-8H,4H2,1-3H3
• InChI Key： KEMHTOIDIZJXFU-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=CC(C2=C(C)C=CC=C2C)=N1

Computed Properties

• Exact Mass: 245.10525

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 367.2±30.0 °C(Predicted)
• PSA: 52.33
• pka: -4.59±0.50(Predicted)